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CAS No.: 5818-06-4

Cat. No.: B1677109

Get Quote

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of the spectroscopic data for 3-
Hydroxybenzohydrazide, a key intermediate in the synthesis of various pharmaceutical

compounds and other biologically active molecules.[1] A thorough understanding of its

spectroscopic signature is paramount for researchers in drug discovery and organic synthesis

to ensure structural integrity and purity. This document will delve into the Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the

interpretation of the spectra and the underlying molecular properties.

Molecular Structure and Key Features
3-Hydroxybenzohydrazide (C₇H₈N₂O₂) possesses a molecular weight of 152.15 g/mol .[2][3]

Its structure comprises a benzene ring substituted with a hydroxyl group at the meta-position

relative to a carbohydrazide group (-CONHNH₂). This arrangement of functional groups gives

rise to a unique spectroscopic fingerprint, which we will explore in detail.

Caption: Molecular structure of 3-Hydroxybenzohydrazide.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 3-Hydroxybenzohydrazide, both ¹H and ¹³C NMR provide valuable structural

information.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3-Hydroxybenzohydrazide is expected to show distinct signals for

the aromatic protons and the protons of the hydrazide and hydroxyl groups. The exact chemical

shifts can vary depending on the solvent used, but a typical spectrum in DMSO-d₆ would likely

exhibit the following features:

Proton(s)
Expected Chemical

Shift (δ, ppm)
Multiplicity Integration

-NH₂ ~4.5 Singlet (broad) 2H

Aromatic CH 6.8 - 7.5 Multiplet 4H

-OH ~9.5 Singlet (broad) 1H

-NH- ~9.8 Singlet (broad) 1H

Aromatic Protons (6.8 - 7.5 ppm): The four protons on the benzene ring will appear as a

complex multiplet in the aromatic region. Their specific chemical shifts and coupling patterns

are influenced by the electronic effects of the hydroxyl and carbohydrazide substituents.

-NH₂ Protons (~4.5 ppm): The two protons of the primary amine in the hydrazide group are

expected to appear as a broad singlet.

-OH Proton (~9.5 ppm): The phenolic hydroxyl proton will also give a broad singlet, typically

at a higher chemical shift.

-NH- Proton (~9.8 ppm): The amide proton of the hydrazide group is the most deshielded,

appearing as a broad singlet at the lowest field.
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The broadness of the NH₂, OH, and NH signals is due to quadrupole broadening from the

nitrogen atoms and chemical exchange with the solvent.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Based

on data from the closely related 3-hydroxybenzoic acid and general chemical shift tables, the

following assignments can be predicted for 3-Hydroxybenzohydrazide in DMSO-d₆:[4][5]

Carbon(s) Expected Chemical Shift (δ, ppm)

C=O ~166

C-OH ~158

Aromatic C-H 114 - 130

Aromatic C (quaternary) 131 - 136

Carbonyl Carbon (C=O, ~166 ppm): The carbon of the carbonyl group is significantly

deshielded and appears at a low field.

Phenolic Carbon (C-OH, ~158 ppm): The carbon atom attached to the hydroxyl group is also

deshielded due to the electronegativity of the oxygen atom.

Aromatic C-H Carbons (114 - 130 ppm): The four carbon atoms in the benzene ring that are

bonded to hydrogen will resonate in this region.

Quaternary Aromatic Carbons (131 - 136 ppm): The two carbon atoms in the benzene ring

that are part of the ring but not bonded to hydrogen (the one attached to the carbohydrazide

group and the one between the two CH groups ortho to the hydroxyl group) will appear in

this range.

Caption: Numbering scheme for NMR assignments.

Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of 3-Hydroxybenzohydrazide in 0.5-

0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).
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Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR

spectrometer.

¹H NMR Acquisition: Obtain the spectrum with a sufficient number of scans to achieve a

good signal-to-noise ratio. Typical parameters include a spectral width of 12-16 ppm, a pulse

angle of 30-45 degrees, and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

larger number of scans will be necessary compared to ¹H NMR. Typical parameters include a

spectral width of 200-220 ppm and a relaxation delay of 2-5 seconds.

Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and calibrating the chemical shifts to the residual solvent peak (DMSO at δ 2.50

for ¹H and δ 39.52 for ¹³C).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of 3-Hydroxybenzohydrazide will show

characteristic absorption bands for the O-H, N-H, C=O, and aromatic C=C bonds.

Functional Group
Expected Absorption Range

(cm⁻¹)
Appearance

O-H (phenolic) 3200 - 3600 Broad

N-H (hydrazide) 3100 - 3400
Medium to strong, may show

multiple bands

C-H (aromatic) 3000 - 3100 Sharp, weak to medium

C=O (amide I) 1630 - 1680 Strong, sharp

C=C (aromatic) 1450 - 1600
Medium to strong, multiple

bands

C-O (phenolic) 1200 - 1300 Medium to strong

N-H bend (amide II) 1510 - 1570 Medium
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O-H and N-H Stretching: The region above 3000 cm⁻¹ will be dominated by broad O-H and

N-H stretching vibrations. The broadness is a result of hydrogen bonding.

C=O Stretching (Amide I band): A strong and sharp absorption band in the region of 1630-

1680 cm⁻¹ is a clear indicator of the carbonyl group of the hydrazide.

Aromatic C=C Stretching: Multiple bands in the 1450-1600 cm⁻¹ region are characteristic of

the benzene ring.

Fingerprint Region: The region below 1500 cm⁻¹ will contain a complex pattern of signals

that are unique to the molecule, serving as a "fingerprint" for identification.

Experimental Protocol for IR Spectroscopy (KBr Pellet
Method)

Sample Preparation: Grind a small amount (1-2 mg) of 3-Hydroxybenzohydrazide with

approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle

until a fine, uniform powder is obtained.

Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,

transparent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and

acquire the spectrum, typically in the range of 4000 to 400 cm⁻¹.

Background Correction: Record a background spectrum of an empty sample holder or a pure

KBr pellet and subtract it from the sample spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation. For 3-
Hydroxybenzohydrazide (MW = 152.15), the electron ionization (EI) mass spectrum is

expected to show a molecular ion peak and several characteristic fragment ions.
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m/z Proposed Fragment Formula

152 [M]⁺˙ [C₇H₈N₂O₂]⁺˙

121 [M - NHNH₂]⁺ [C₇H₅O₂]⁺

93 [C₇H₅O₂ - CO]⁺ [C₆H₅O]⁺

65 [C₆H₅O - CO]⁺ [C₅H₅]⁺

Molecular Ion Peak (m/z 152): The peak corresponding to the intact molecule with one

electron removed.

Fragment at m/z 121: Loss of the terminal hydrazinyl group (-NHNH₂) from the molecular ion

results in the formation of the 3-hydroxybenzoyl cation.[2]

Fragment at m/z 93: Subsequent loss of a molecule of carbon monoxide (CO) from the 3-

hydroxybenzoyl cation leads to the formation of the hydroxyphenyl cation.[2]

Fragment at m/z 65: Further fragmentation of the hydroxyphenyl cation can lead to the

formation of the cyclopentadienyl cation.[2]

[C₇H₈N₂O₂]⁺˙
m/z = 152

[C₇H₅O₂]⁺
m/z = 121

- •NHNH₂ [C₆H₅O]⁺
m/z = 93

- CO [C₅H₅]⁺
m/z = 65

- CO

Click to download full resolution via product page

Caption: Proposed EI-MS fragmentation pathway for 3-Hydroxybenzohydrazide.

Experimental Protocol for Mass Spectrometry (EI-MS)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe or by injection into a gas chromatograph (GC-MS).

Ionization: Ionize the sample using a high-energy electron beam (typically 70 eV) in the ion

source.
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Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity

versus m/z.

Conclusion
The collective analysis of NMR, IR, and MS data provides a comprehensive and unambiguous

characterization of 3-Hydroxybenzohydrazide. The ¹H and ¹³C NMR spectra confirm the

carbon-hydrogen framework, the IR spectrum identifies the key functional groups, and the

mass spectrum confirms the molecular weight and provides insights into the molecule's stability

and fragmentation patterns. This guide serves as a valuable resource for scientists working

with this important chemical intermediate, ensuring the quality and reliability of their research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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